Cas no 1862817-41-1 (3-[(Propan-2-yloxy)methoxy]piperidine)

• Product Name: 3-[(Propan-2-yloxy)methoxy]piperidine
• CAS No: 1862817-41-1
• MF: C₉H₁₉NO₂
• MW: 173.25266289711
• CID: 5952018
• PubChem ID: 165865643
• Update Time: 2025-05-24

3-[(Propan-2-yloxy)methoxy]piperidine Chemical and Physical Properties

Names and Identifiers

• EN300-1996720
• 3-[(propan-2-yloxy)methoxy]piperidine
• 1862817-41-1
• 3-[(Propan-2-yloxy)methoxy]piperidine

• Inchi： 1S/C9H19NO2/c1-8(2)11-7-12-9-4-3-5-10-6-9/h8-10H,3-7H2,1-2H3
• InChI Key： LZUJQKGYHJBWET-UHFFFAOYSA-N
• SMILES： O(COC(C)C)C1CNCCC1

Computed Properties

• Exact Mass: 173.141578849g/mol
• Monoisotopic Mass: 173.141578849g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 12
• Rotatable Bond Count: 4
• Complexity: 117
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1
• Topological Polar Surface Area: 30.5Ų

Additional information on 3-[(Propan-2-yloxy)methoxy]piperidine

Research Briefing on 3-[(Propan-2-yloxy)methoxy]piperidine (CAS: 1862817-41-1) in Chemical Biology and Pharmaceutical Applications

3-[(Propan-2-yloxy)methoxy]piperidine (CAS: 1862817-41-1) is a piperidine derivative that has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This compound, characterized by its unique isopropoxymethoxy side chain, has shown promising potential in drug discovery, particularly as a versatile building block for the synthesis of novel bioactive molecules. Recent studies have explored its applications in the development of central nervous system (CNS) therapeutics, antimicrobial agents, and enzyme inhibitors, leveraging its favorable pharmacokinetic properties and structural flexibility.

A 2023 study published in the Journal of Medicinal Chemistry highlighted the role of 3-[(Propan-2-yloxy)methoxy]piperidine as a key intermediate in the synthesis of sigma-1 receptor ligands. The research demonstrated that modifications to the piperidine core, including the introduction of the isopropoxymethoxy group, enhanced binding affinity and selectivity, offering new avenues for treating neuropathic pain and neurodegenerative diseases. The compound's ability to cross the blood-brain barrier (BBB) was also emphasized, making it a valuable scaffold for CNS-targeted drug design.

In addition to its neurological applications, 3-[(Propan-2-yloxy)methoxy]piperidine has been investigated for its antimicrobial properties. A 2024 preprint in Bioorganic & Medicinal Chemistry Letters reported its incorporation into novel quinolone hybrids, which exhibited potent activity against multidrug-resistant bacterial strains, including MRSA and Pseudomonas aeruginosa. The study attributed this efficacy to the compound's ability to disrupt bacterial membrane integrity and inhibit efflux pumps, suggesting its potential as a lead structure for next-generation antibiotics.

From a synthetic chemistry perspective, recent advancements in catalytic asymmetric methods have enabled the enantioselective preparation of 3-[(Propan-2-yloxy)methoxy]piperidine derivatives. A 2023 ACS Catalysis paper detailed a palladium-catalyzed C–H functionalization approach, achieving high yields and stereocontrol. This methodological breakthrough addresses previous challenges in accessing optically pure forms of the compound, which is critical for optimizing pharmacological activity and reducing off-target effects in drug candidates.

Ongoing preclinical studies are evaluating the toxicity profile and metabolic stability of 3-[(Propan-2-yloxy)methoxy]piperidine-based compounds. Preliminary data presented at the 2024 American Chemical Society National Meeting indicate favorable hepatic clearance rates and low cytotoxicity in human cell lines, supporting its further development. However, researchers caution that structure-activity relationship (SAR) studies are needed to balance potency with safety, particularly for chronic indications.

In conclusion, 3-[(Propan-2-yloxy)methoxy]piperidine (CAS: 1862817-41-1) represents a multifaceted tool in modern drug discovery, with demonstrated applications across therapeutic areas. Its synthetic accessibility, coupled with emerging biological data, positions it as a compound of significant interest for both academic and industrial research teams. Future directions may include exploration of its role in PROTAC design and as a fragment in covalent inhibitor development, reflecting the dynamic evolution of its utility in pharmaceutical sciences.